Cas no 7473-72-5 (phenanthrene-3,9-dicarboxylic acid)

• Product Name: phenanthrene-3,9-dicarboxylic acid
• CAS No: 7473-72-5
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 980138
• PubChem ID: 344027
• Update Time: 2025-04-19

phenanthrene-3,9-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• phenanthrene-3,9-dicarboxylic acid
• 3,9-Phenanthrenedicarboxylic acid
• AC1L7ZMT
• NSC400690
• Phenanthren-3,9-dicarbonsaeure
• 7473-72-5
• NSC-400690
• DTXSID40322218

• Inchi： 1S/C16H10O4/c17-15(18)10-6-5-9-7-14(16(19)20)12-4-2-1-3-11(12)13(9)8-10/h1-8H,(H,17,18)(H,19,20)
• InChI Key： ODPVIAXXFBPWEB-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C=CC(C(=O)O)=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 528.2°C at 760 mmHg
• Flash Point: 287.3°C
• Refractive Index: 1.768
• PSA: 74.6
• LogP: 3.38940